Cas no 2228824-20-0 (1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole)

• Product Name: 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole
• CAS No: 2228824-20-0
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 6040691
• PubChem ID: 165639837
• Update Time: 2025-05-22

1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole
• 2228824-20-0
• EN300-1734663

• Inchi： 1S/C15H17N/c1-6-15(3,4)14-11(2)16(5)13-10-8-7-9-12(13)14/h1,7-10H,2-5H3
• InChI Key： GKZJPDGOULECIN-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(=C1C)C(C#C)(C)C

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 4.9Ų

Additional information on 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole

Comprehensive Analysis of 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole (CAS No. 2228824-20-0)

The compound 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole (CAS No. 2228824-20-0) is a structurally unique indole derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and organic synthesis. With the growing interest in heterocyclic compounds and their biological activities, this molecule stands out for its distinctive alkynyl-substituted indole framework, which offers intriguing possibilities for drug discovery and material science.

Chemically, 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole features a 1H-indole core substituted at the 1- and 2-positions with methyl groups and at the 3-position with a 2-methylbut-3-yn-2-yl moiety. This combination of alkyl and alkynyl substituents creates a molecule with interesting steric and electronic properties. The presence of the terminal alkyne functionality is particularly noteworthy, as it provides a handle for further chemical modifications through click chemistry or other alkyne-based reactions that are currently popular in medicinal chemistry.

Recent trends in pharmaceutical research have shown increased interest in indole-containing compounds, as evidenced by numerous publications and patent applications. The 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole structure is particularly interesting because it combines the privileged indole scaffold found in many bioactive molecules with an alkyne tag that could facilitate the development of targeted therapies. This aligns well with current industry focus on targeted drug delivery and bioconjugation strategies.

From a synthetic chemistry perspective, the preparation of 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole typically involves palladium-catalyzed coupling reactions or nucleophilic substitution strategies to introduce the 2-methylbut-3-yn-2-yl group onto the indole core. These methods reflect the broader trend toward atom-economical and catalytic processes in modern organic synthesis. The compound's stability under various conditions makes it suitable for further derivatization, addressing the pharmaceutical industry's need for versatile building blocks.

The physicochemical properties of 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole (CAS No. 2228824-20-0) have been the subject of computational and experimental studies. Its logP value suggests moderate lipophilicity, which is favorable for potential bioavailability, while the molecular weight falls within the range typically considered drug-like. These characteristics make it an interesting candidate for lead optimization in drug discovery programs, particularly in areas such as CNS-targeted therapeutics where indole derivatives have shown historical success.

In the context of current research trends, 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole has potential applications in the development of small molecule probes for biological studies. The alkyne functionality allows for easy incorporation into activity-based protein profiling (ABPP) experiments, which are widely used in chemical biology and target identification. This positions the compound as a valuable tool in the growing field of chemical proteomics.

Quality control and analytical characterization of 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's distinct spectral features, particularly in the alkynyl proton region of the NMR spectrum, provide clear markers for identity confirmation. These analytical methods align with the pharmaceutical industry's increasing emphasis on quality by design (QbD) principles and process analytical technology (PAT).

From a commercial perspective, the demand for specialized indole derivatives like 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole has been steadily increasing. This reflects broader market trends toward custom synthesis and building block diversification in pharmaceutical research. The compound's unique structure makes it particularly valuable for companies focusing on fragment-based drug discovery or medicinal chemistry services.

Environmental and handling considerations for 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole follow standard laboratory safety protocols for organic compounds. While not classified as hazardous under current regulations, proper chemical storage conditions and personal protective equipment are recommended when handling this material, in line with general laboratory best practices for research chemicals.

Future research directions for 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole (CAS No. 2228824-20-0) may explore its potential as a precursor for more complex heterocyclic systems or investigate its biological activity profile. The compound's structural features suggest possible interactions with various biological targets, particularly those known to bind indole-containing molecules. This aligns with current interests in polypharmacology and multi-target drug design strategies.

In conclusion, 1,2-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-indole represents an interesting case study in the design and application of functionalized indoles. Its combination of structural novelty and chemical versatility makes it a valuable compound for both academic research and industrial applications. As the field of medicinal chemistry continues to evolve, such carefully designed molecular architectures will likely play an increasingly important role in addressing current challenges in drug discovery and chemical biology.